Cas no 116-02-9 (3,3,5-Trimethylcyclohexanol)

3,3,5-Trimethylcyclohexanol structure
3,3,5-Trimethylcyclohexanol structure
Product name:3,3,5-Trimethylcyclohexanol
CAS No:116-02-9
MF:C9H18O
MW:142.23862
MDL:MFCD00019378
CID:35816
PubChem ID:8298

3,3,5-Trimethylcyclohexanol Chemical and Physical Properties

Names and Identifiers

    • 3,3,5-Trimethylcyclohexanol
    • 3,3,5-Trimethyl-1-cyclohexanol
    • Cyclonol
    • 3,3,5-Trimethylcyclohexanol (cis- and trans- mixture)
    • 3,3,5-Trimethylcyclohexan-1-ol
    • 3,3,5-trimethyl
    • 3,3,5-TRIMETHYLCYCLOHEXANE
    • 3,3,5-trimethyl-cyclohexanol
    • 3,5,5-Trimethylcyclohexanol
    • cis-3,3,5-TriMethylcyclohexanol
    • Dihydroisophenol
    • dihydro-isophoro
    • DIHYDROISOPHOROL
    • HOMOMENTHOL
    • Isophorol,dihydro
    • M-HOMOMENTHOL
    • TMC
    • trimethylcyclohexanol
    • Isophorol, dihydro-
    • MDL： MFCD00019378
    • Inchi： 1S/C9H18O/c1-7-4-8(10)6-9(2,3)5-7/h7-8,10H,4-6H2,1-3H3
    • InChI Key： BRRVXFOKWJKTGG-UHFFFAOYSA-N
    • SMILES： OC1CC(C)(C)CC(C)C1

Computed Properties

  • Exact Mass: 142.13600
  • Monoisotopic Mass: 142.135765
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Colorless liquid.
  • Density: 0.86
  • Melting Point: 32.0 to 36.0 deg-C
  • Boiling Point: 86°C/10mmHg(lit.)
  • Flash Point: 81 ºC
  • Refractive Index: 1.4559 (estimate)
  • Water Partition Coefficient: 1.8 g/L (20 ºC)
  • PSA: 20.23000
  • LogP: 2.19350
  • FEMA: 3962
  • Solubility: Not determined

3,3,5-Trimethylcyclohexanol Security Information

3,3,5-Trimethylcyclohexanol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-347309A-5g
3,3,5-trimethylcyclohexanol,
 116-02-9
5g
 ￥2775.00 2023-09-05
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R019063-100g
3,3,5-Trimethylcyclohexanol
 116-02-9 ()
100g
 ￥199 2024-05-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T131026-500g
3,3,5-Trimethylcyclohexanol
 116-02-9 >80.0%(GC),20%-
500g
 ¥793.90 2023-08-31
abcr
AB143319-25 g
3,3,5-Trimethylcyclohexanol (cis- and trans- mixture), 90%; .
 116-02-9 90%
25g
 €51.40 2023-06-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T26500-100g
3,3,5-Trimethylcyclohexanol
 116-02-9 98%
100g
 ¥195.0 2023-09-06
Apollo Scientific
OR953657-100g
3,3,5-Trimethylcyclohexanol
 116-02-9 98%
100g
 £62.00 2025-02-20
Enamine
EN300-18641-1.0g
3,3,5-trimethylcyclohexan-1-ol
 116-02-9
1g
 $26.0 2023-05-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T131026-25g
3,3,5-Trimethylcyclohexanol
 116-02-9 >80.0%(GC),20%-
25g
 ¥82.90 2023-08-31
Enamine
EN300-18641-0.05g
3,3,5-trimethylcyclohexan-1-ol
 116-02-9
0.05g
 $19.0 2023-09-18
Enamine
EN300-18641-10.0g
3,3,5-trimethylcyclohexan-1-ol
 116-02-9
10g
 $32.0 2023-05-02

3,3,5-Trimethylcyclohexanol Production Method

Synthetic Circuit 1

78-59-1 78-59-1
116-02-9 116-02-9
873-94-9 873-94-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium ,  1820898-31-4 Solvents: Hexane ;  16 h, 10 atm, 25 °C
Reference
New Route to Stabilize Ruthenium Nanoparticles with Non-Isolable Chiral N-Heterocyclic Carbenes
Martinez-Prieto, Luis Miguel; et al, Chemistry - A European Journal, 2015, 21(48), 17495-17502

Synthetic Circuit 2

78-59-1 78-59-1
116-02-9 116-02-9
873-94-9 873-94-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Tetrahydrofuran ;  2 h, 2 MPa, 298 K
Reference
Study on the selective hydrogenation of isophorone
Xu, Lei; et al, RSC Advances, 2021, 11(8), 4465-4471

Synthetic Circuit 3

78-59-1 78-59-1
116-02-9 116-02-9
873-94-9 873-94-9
Reaction Conditions
1.1 Reagents: Ammonium chloride Solvents: Water ;  60 min, rt
Reference
Ultrasound-assisted electrocatalytic hydrogenation in water
Angela da Paz, Josinete; et al, Applied Catalysis, 2018, 550, 245-255

3,3,5-Trimethylcyclohexanol Raw materials

3,3,5-Trimethylcyclohexanol Preparation Products

3,3,5-Trimethylcyclohexanol Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:116-02-9)3,3,5-Trimethylcyclohexanol
Order Number:1661558
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally

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